Cas no 1334374-32-1 (1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide)

• Product Name: 1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide
• CAS No: 1334374-32-1
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 6411370
• PubChem ID: 56724517
• Update Time: 2025-05-26

1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide
• AKOS024533966
• VU0533678-1
• 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide
• F6155-0166
• 1334374-32-1

• Inchi： 1S/C14H15N3OS/c18-13(15-10-5-6-10)9-7-17(8-9)14-16-11-3-1-2-4-12(11)19-14/h1-4,9-10H,5-8H2,(H,15,18)
• InChI Key： FFTISUOGIHBYIA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 273.09358328g/mol
• Monoisotopic Mass: 273.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide

1-(1,3-Benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide: A Comprehensive Overview

1-(1,3-Benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide, identified by the CAS registry number 1334374-32-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiazole ring system and an azetidine moiety. The integration of these structural elements contributes to its unique chemical properties and biological activities.

The benzothiazole ring system, a fused bicyclic structure comprising a benzene ring and a thiazole ring, is known for its aromaticity and stability. In this compound, the benzothiazole moiety is attached to an azetidine ring, which is a four-membered cyclic amine. The azetidine ring introduces additional flexibility and reactivity to the molecule, making it a versatile platform for further functionalization. The presence of the cyclopropyl group further enhances the compound's stereochemical complexity and potential for interactions with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. For instance, researchers have explored the role of benzothiazole derivatives in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The integration of the azetidine moiety in this compound may further modulate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

The synthesis of 1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the benzothiazole ring through condensation reactions, followed by the construction of the azetidine ring via cycloaddition or cyclization reactions. The introduction of the cyclopropyl group and the carboxamide functionality further refines the compound's structure, enabling it to interact with specific biological targets.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models of inflammation and oxidative stress. Studies have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting potential applications in treating conditions such as arthritis and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways, such as the NF-kB pathway, underscores its role as a potential therapeutic agent.

In terms of applications beyond pharmacology, this compound has shown utility in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored optical and electrical properties.

The development of efficient synthetic routes for this compound remains an active area of research. Chemists are focusing on improving yield and selectivity while minimizing environmental impact. Green chemistry approaches, such as using biocatalysts or solvent-free conditions, are being explored to enhance the sustainability of its production.

In conclusion, 1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse functional applications. Its unique combination of heterocyclic moieties positions it as a valuable tool in both academic research and industrial development.